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Compound of Interest

Compound Name: rac Ibuprofen-d3

Cat. No.: B018673 Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the characterization of rac Ibuprofen-d3 (CAS Number:

121662-14-4). The information is intended for researchers, scientists, and drug development

professionals who utilize this isotopically labeled internal standard in their analytical workflows.

Quantitative Data Summary
The following table summarizes the key quantitative specifications for rac Ibuprofen-d3,

compiled from various suppliers. These values are typical for a certificate of analysis for this

reference material.
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Parameter Specification Source

Chemical Identity

CAS Number 121662-14-4 [1][2]

Molecular Formula C₁₃D₃H₁₅O₂ [3]

Molecular Weight 209.30 g/mol [4][5]

IUPAC Name
α-Methyl-d3-4-

(isobutyl)phenylacetic acid

Purity

Chemical Purity (HPLC) ≥98.0%

Isotopic Purity 95 atom % D

Isotopic Enrichment ≥99% deuterated forms (d₁-d₃)

Physical Properties

Appearance White to Pale Beige Solid

Storage Temperature -20°C

Experimental Protocols
Detailed methodologies for the analysis of rac Ibuprofen-d3 are crucial for its proper

application as an internal standard. The following protocols are based on established analytical

techniques for ibuprofen and its deuterated analogues.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography is a standard method to assess the chemical purity

of rac Ibuprofen-d3.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column is typically used.
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Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an

organic solvent (e.g., acetonitrile).

Detection: UV detection at a wavelength of 214 nm or 220 nm.

Method: A gradient or isocratic elution is employed to separate ibuprofen from any potential

impurities. The purity is determined by calculating the area percentage of the main peak

relative to the total peak area.

Identity Confirmation and Isotopic Enrichment by Mass
Spectrometry (MS)
Mass spectrometry is used to confirm the identity of the compound and to determine its isotopic

enrichment.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatograph (LC-MS) or

gas chromatograph (GC-MS).

Ionization: Electrospray ionization (ESI) in negative ion mode is common for LC-MS analysis

of ibuprofen.

Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured. For rac
Ibuprofen-d3, the expected [M-H]⁻ ion would be at approximately m/z 208.1, which is 3

units higher than the unlabeled ibuprofen (m/z 205.1).

Isotopic Enrichment: The relative intensities of the signals corresponding to the deuterated

(d₃), partially deuterated (d₁, d₂), and unlabeled (d₀) species are measured to calculate the

isotopic enrichment.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
¹H NMR (Proton NMR) and ¹³C NMR (Carbon NMR) are powerful techniques for confirming the

molecular structure of rac Ibuprofen-d3.

Instrumentation: A high-field NMR spectrometer.
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Solvent: A deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-

d₆).

¹H NMR: The spectrum is used to verify the positions of the protons in the molecule. The

absence of the signal corresponding to the methyl group protons adjacent to the chiral center

confirms the deuterium labeling.

¹³C NMR: The spectrum provides information about the carbon skeleton of the molecule.

Quality Control Workflow
The following diagram illustrates a typical quality control workflow for the certification of a batch

of rac Ibuprofen-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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